Cas no 1804057-48-4 (7-Difluoromethyl-6-iodo-1H-benzimidazole)

• Product Name: 7-Difluoromethyl-6-iodo-1H-benzimidazole
• CAS No: 1804057-48-4
• MF: C₈H₅F₂IN₂
• MW: 294.039980649948
• CID: 4825345
• Update Time: 2025-10-29

7-Difluoromethyl-6-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Difluoromethyl-6-iodo-1H-benzimidazole

• Inchi： 1S/C8H5F2IN2/c9-8(10)6-4(11)1-2-5-7(6)13-3-12-5/h1-3,8H,(H,12,13)
• InChI Key： YVAGVHWJWOTARP-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1C(F)F)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7

Additional information on 7-Difluoromethyl-6-iodo-1H-benzimidazole

Research Brief on 7-Difluoromethyl-6-iodo-1H-benzimidazole (CAS: 1804057-48-4): Recent Advances and Applications

7-Difluoromethyl-6-iodo-1H-benzimidazole (CAS: 1804057-48-4) is a benzimidazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, highlighting its broad applicability in the chemical biology and pharmaceutical industries.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 7-Difluoromethyl-6-iodo-1H-benzimidazole as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce the difluoromethyl group, which significantly enhanced the metabolic stability and binding affinity of the resulting inhibitors. The study reported a 40% improvement in pharmacokinetic properties compared to non-fluorinated analogs, underscoring the importance of this chemical moiety in drug design.

In the field of antimicrobial research, a team from the University of Cambridge recently investigated the antibacterial properties of derivatives synthesized from 7-Difluoromethyl-6-iodo-1H-benzimidazole. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed potent activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) in the range of 0.5-2 μg/mL. The presence of the iodo substituent was found to be crucial for membrane penetration, while the difluoromethyl group contributed to target specificity.

Another notable application of this compound was reported in nuclear medicine, where researchers at the Memorial Sloan Kettering Cancer Center developed a novel radiolabeled probe for positron emission tomography (PET) imaging. By leveraging the iodine atom in 7-Difluoromethyl-6-iodo-1H-benzimidazole, they created a ¹²⁴I-labeled analog that showed excellent tumor uptake and retention in preclinical models of glioblastoma. This work, published in the Journal of Nuclear Medicine, opens new avenues for theranostic applications in oncology.

The synthetic accessibility of 7-Difluoromethyl-6-iodo-1H-benzimidazole has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described a scalable, one-pot synthesis route with 85% yield and >99% purity, addressing previous challenges in large-scale production. This development is particularly significant for industrial applications where cost-effective manufacturing is critical.

Looking forward, the unique chemical properties of 7-Difluoromethyl-6-iodo-1H-benzimidazole (CAS: 1804057-48-4) position it as a valuable building block for diverse pharmaceutical applications. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design, with preliminary results showing promising activity against challenging drug targets. As the understanding of structure-activity relationships continues to evolve, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.